Cas no 210963-04-5 (4-(((Tert-Butoxycarbonyl)(methyl)amino)methyl)benzoic acid)

• Product Name: 4-(((Tert-Butoxycarbonyl)(methyl)amino)methyl)benzoic acid
• CAS No: 210963-04-5
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD12844391
• CID: 1025877
• PubChem ID: 22450242
• Update Time: 2025-04-20

4-(((Tert-Butoxycarbonyl)(methyl)amino)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(((tert-Butoxycarbonyl)(methyl)amino)methyl)benzoic acid
• 4-[[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]benzoic acid
• 4-((tert-butoxycarbonyl(methyl)amino)methyl)benzoic acid
• 4-(N-t-butoxycarbonyl-N-methylamino)methylbenzoic acid
• 4-[(tert-butoxycarbonylmethylamino)methyl]benzoic acid
• 4-[[tert-butoxycarbonyl(methyl)amino]methyl]benzoic acid
• AK-76629
• ANW-68616
• CTK8C2568
• KB-236991
• SureCN1243793
• Benzoic acid, 4-[[[(1,1-diMethylethoxy)carbonyl]MethylaMino]Methyl]-
• 4-{[tert-butoxycarbonyl(methyl)amino]methyl}benzoic acid
• 4-{[(tert-Butoxycarbonyl)(methyl)amino]methyl}benzoic acid
• DSFUNNWVQIDCEE-UHFFFAOYSA-N
• 4-(((Tert-Butoxycarbonyl)(methyl)amino)methyl)benzoic acid

• MDL： MFCD12844391
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15(4)9-10-5-7-11(8-6-10)12(16)17/h5-8H,9H2,1-4H3,(H,16,17)
• InChI Key： DSFUNNWVQIDCEE-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids